Cas no 2172517-65-4 (1'-hexyl-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine)

• Product Name: 1'-hexyl-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine
• CAS No: 2172517-65-4
• MF: C₁₆H₃₀N₂
• MW: 250.422804355621
• CID: 6463585
• PubChem ID: 165506394
• Update Time: 2025-10-29

1'-hexyl-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1'-hexyl-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine
• EN300-1273853
• 1'-hexyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]
• 2172517-65-4

• Inchi： 1S/C16H30N2/c1-2-3-4-5-10-18-11-6-9-16(18)14-17-12-7-15(16)8-13-17/h15H,2-14H2,1H3
• InChI Key： IHSBEOMAZMJWOV-UHFFFAOYSA-N
• SMILES： N1(CCCCCC)CCCC21CN1CCC2CC1

Computed Properties

• Exact Mass: 250.240898965g/mol
• Monoisotopic Mass: 250.240898965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 6.5Ų

Additional information on 1'-hexyl-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine

Professional Introduction to Compound with CAS No. 2172517-65-4 and Product Name: 1'-hexyl-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine

The compound with the CAS number 2172517-65-4 and the product name 1'-hexyl-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of spirocyclic azole derivatives, which have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a hexyl side chain and a spirobicyclo structure enhances its solubility and bioavailability, making it an attractive candidate for further investigation in drug development.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to exhibit multiple binding interactions with biological targets. The 1'-hexyl-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine structure combines the rigidity of the spirobicyclo framework with the flexibility of the azole ring, allowing for precise tuning of its pharmacological properties. This design has been shown to improve receptor binding affinity while minimizing off-target effects, a critical factor in the development of novel therapeutics.

In the context of current pharmaceutical research, this compound has shown promise in preclinical studies as a potential modulator of various biological pathways. The spirocyclic core is particularly interesting because it can adopt multiple conformations, which may enhance its interaction with biological targets such as enzymes and receptors. Additionally, the azole moiety is known for its ability to form hydrogen bonds and π-stacking interactions, further contributing to its binding affinity and specificity.

The hexyl side chain in the molecular structure plays a crucial role in modulating the compound's pharmacokinetic properties. This substituent enhances lipophilicity, which can improve membrane permeability and cellular uptake, thereby increasing bioavailability. Such modifications are often employed in drug design to optimize absorption, distribution, metabolism, and excretion (ADME) profiles. Furthermore, the hexyl group can also influence the compound's metabolic stability by affecting its interaction with metabolic enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1'-hexyl-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine with greater accuracy. Molecular docking studies have suggested that this compound may interact with a variety of targets, including those involved in inflammation, pain perception, and neurodegenerative diseases. These findings are particularly exciting given the growing demand for novel therapeutic agents that can address unmet medical needs.

The synthesis of this compound involves complex organic transformations that require precise control over reaction conditions. The spirobicyclo framework is typically constructed through a series of cycloaddition reactions or ring-closure processes, while the azole ring is introduced via functional group transformations such as cyclization or condensation reactions. The hexyl side chain is usually incorporated during later stages of synthesis through alkylation or other coupling reactions.

From a regulatory perspective, compounds like 1'-hexyl-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This includes toxicity studies, pharmacokinetic evaluations, and interaction assessments with existing medications. The regulatory landscape for such compounds is continually evolving, with an emphasis on innovative approaches that streamline development while maintaining high standards of patient safety.

The potential applications of this compound are broad and span multiple therapeutic areas. For instance, its structural features make it a promising candidate for developing treatments against neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to modulate inflammatory pathways suggests that it could be effective in managing conditions like rheumatoid arthritis or inflammatory bowel disease.

In conclusion,1'-hexyl-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing candidate for further investigation in drug development efforts aimed at addressing various human diseases.